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Compound of Interest

Compound Name: Cobalt bis(2-ethylhexanoate)

Cat. No.: B085861 Get Quote

CAS Number: 136-52-7

This technical guide provides an in-depth overview of Cobalt bis(2-ethylhexanoate), a
versatile organometallic compound. It is intended for researchers, scientists, and professionals

in drug development and other relevant scientific fields. This document covers the compound's

fundamental properties, synthesis methodologies, key applications with a focus on its catalytic

activity, and essential safety information.

Physicochemical and Toxicological Data
Cobalt bis(2-ethylhexanoate), also known as cobalt octoate, is a cobalt salt of 2-

ethylhexanoic acid.[1] It is characterized by its deep purple-blue color and its high solubility in

non-polar organic solvents.[2] This solubility is a key attribute for its widespread use in various

industrial and research applications.[2]

Properties
A summary of the key physicochemical properties of Cobalt bis(2-ethylhexanoate) is
presented in the table below.
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Property Value References

CAS Number 136-52-7 [2][3][4]

Molecular Formula C16H30CoO4 [2][3]

Molecular Weight 345.34 g/mol [2][3]

Appearance Blue-purple viscous liquid [2]

Density 1.002 - 1.01 g/mL at 25 °C [2][3]

Boiling Point 228 °C at 760 mmHg [2][5]

Melting Point 38 °C [2][5]

Flash Point 104 °F (40 °C) [3]

Water Solubility 40.3 g/L at 20 °C [3]

IUPAC Name
cobalt(2+);bis(2-

ethylhexanoate)
[4]

Toxicological Profile
Cobalt bis(2-ethylhexanoate) is classified as a substance that may cause an allergic skin

reaction and is suspected of causing genetic defects.[6][7] It may also damage fertility or the

unborn child and cause damage to organs through prolonged or repeated exposure.[6][7] The

oral median lethal dose (LD50) in female Sprague Dawley rats is greater than 2000 mg/kg

body weight.[8] It is not considered to be a skin or eye irritant under experimental conditions.[8]

Due to its potential health hazards, appropriate personal protective equipment should be used

when handling this compound.

Synthesis of Cobalt bis(2-ethylhexanoate)
The synthesis of Cobalt bis(2-ethylhexanoate) can be achieved through several routes,

including conventional methods and more advanced electrochemical techniques.

General Synthesis Workflow
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The diagram below illustrates a generalized workflow for the synthesis of Cobalt bis(2-
ethylhexanoate), which typically involves the reaction of a cobalt precursor with 2-

ethylhexanoic acid or its salt, followed by purification.

General Synthesis Workflow for Cobalt bis(2-ethylhexanoate)
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(e.g., Cobalt(II) salt)

Reaction in Solvent
(e.g., Toluene)
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or its salt
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(e.g., Separation, Drying)

Cobalt bis(2-ethylhexanoate)
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A generalized workflow for the synthesis of Cobalt bis(2-ethylhexanoate).

Experimental Protocol: Electrochemical Synthesis
A detailed experimental protocol for the electrochemical synthesis of Cobalt bis(2-
ethylhexanoate) is provided below. This method offers an alternative to conventional synthesis

routes.[1]

Materials:

2-ethylhexanoic acid (20.0 g, 0.138 mol)

Mineral spirits (10.0 g)

0.1N Sodium hydroxide solution (40.0 g)
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Cobalt rod (anode)

Platinum foil (cathode)

Procedure:

A reaction cell is charged with 2-ethylhexanoic acid, mineral spirits, and sodium hydroxide

solution.[1]

A cobalt rod is used as the anode and a platinum foil as the cathode.[1]

A direct current is passed through the cell.[1]

After passing 14,645 coulombs of electricity, the electrosynthesis process is terminated.[1]

The weight of the cobalt consumed in the reaction is determined (3.68 g, 0.062 mol).[1]

The organic phase is separated from the aqueous phase.[1]

The organic phase is dried under reduced pressure to yield a violet solution of cobalt octoate

in mineral spirits containing 10.1% cobalt.[1]

Applications and Mechanisms of Action
Cobalt bis(2-ethylhexanoate) is a highly versatile compound with numerous applications,

primarily stemming from its catalytic activity.[9]

Role as a Paint Drier
One of the most significant applications of Cobalt bis(2-ethylhexanoate) is as a drier in alkyd-

based paints and coatings.[9][10] It acts as a primary drier, accelerating the oxidative cross-

linking of unsaturated fatty acid chains in the alkyd resin binder.[11][12] This process involves

the uptake of atmospheric oxygen and the formation of hydroperoxides, which then decompose

to form radicals that initiate polymerization.[11]

The catalytic cycle for this process is illustrated in the following diagram:
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Catalytic Cycle of Cobalt bis(2-ethylhexanoate) as a Paint Drier
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The catalytic cycle of Cobalt bis(2-ethylhexanoate) in paint drying.

Catalyst in Polymerization
Cobalt bis(2-ethylhexanoate) also serves as a potent catalyst or accelerator in various

polymerization reactions, particularly in the curing of unsaturated polyester resins.[9][13][14] In

these systems, it is often used in conjunction with an initiator, such as methyl ethyl ketone

peroxide (MEKP).[15] The cobalt compound facilitates the decomposition of the peroxide

initiator, generating free radicals that initiate the polymerization and cross-linking of the resin.

[14][15]
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The initiation and propagation steps of this process are outlined below:

Mechanism of Unsaturated Polyester Resin Curing
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The role of Cobalt bis(2-ethylhexanoate) in curing unsaturated polyester resins.

Other Applications
Beyond its primary roles in coatings and polymers, Cobalt bis(2-ethylhexanoate) finds

application in:

The synthesis of complex organic molecules and pharmaceutical intermediates.[9]

The production of plasticizers for polymers like PVC.[9]

As a curing agent in the rubber industry.[9]
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The synthesis of esters and fatty acid derivatives used in lubricants and surfactants.[9]

Heterogeneous catalysis, where it serves as a precursor for cobalt oxide catalysts.[2]

Relevance to Drug Development
While direct applications of Cobalt bis(2-ethylhexanoate) in drug formulations are not

prominent, its role as a catalyst in the synthesis of complex organic molecules and

pharmaceutical intermediates is of significant interest to drug development professionals.[9]

The catalytic properties of cobalt complexes are an active area of research, with studies

exploring their potential in various organic transformations that are crucial for the synthesis of

novel therapeutic agents. Furthermore, research into the biological activity of cobalt complexes,

such as their antifungal properties, highlights the potential for developing new metallodrugs.[16]

Studies have also investigated the in vivo effects of novel cobalt(II) complexes, indicating the

ongoing exploration of the biological implications of such compounds.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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